Cas no 610-02-6 (2,3,4-Trihydroxybenzoic acid)

• Product Name: 2,3,4-Trihydroxybenzoic acid
• CAS No: 610-02-6
• MF: C₇H₆O₅
• MW: 170.119542598724
• MDL: MFCD00002447
• CID: 38816
• PubChem ID: 24855334
• Update Time: 2025-09-28

2,3,4-Trihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trihydroxybenzoic acid
• Pyrogallol-4-carboxylic acid
• 2,3,4-Trihydroxybenzoic Acid Hydrate
• 2,3,4,5,6-PENTAFLUOROPHENYL 4-BROMOBENZENESULPHONATE
• 2,3,4-dihydroxybenzoic acid
• 2,3,4-trihydroxybenzoate
• 2,3,4-Trihydroxy-benzoesaeure
• 2,3,4-trihydroxy-benzoic acid
• 2,3,4-Trihydroxybenzoic Acid&RARECHEM AL BE 0036
• 2,3,4-trihydroxy-benzoicaci
• 4-pyrogallolcarboxylicacid
• PYROGALLIC ACID-4-CARBOXYLIC ACID
• pyrogallocarboxylic acid
• PYROGALLOL CARBOXYLIC ACID
• Pyrogallol-4-carboxylic Acid Hydrate
• 4-Pyrogallolcarboxylic acid
• Pyrogallolcarboxylic acid
• Benzoic acid, trihydroxy-
• Benzoic acid, 2,3,4-trihydroxy-
• 2,3,4-Trihydroxybenzene carboxylic acid
• AD1ID2JF5O
• pyrogallolcarboxylate
• trihydroxybenzoic acid
• 2,4-Trihydroxybenzoate
• 2,4-Trihydroxybenzoic a
• CS-W017709
• NSC 27436
• EINECS 210-205-9
• AC-11254
• SY038924
• MFCD00002447
• AS-8189
• HY-W016993
• CHEMBL220779
• SCHEMBL77708
• BDBM50205386
• 610-02-6
• CHEBI:88714
• W-105210
• 2,4-Trihydroxybenzoic acid
• FT-0609392
• InChI=1/C7H6O5/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,8-10H,(H,11,12
• 2,3,4-TRIHYDROXYBENZOICACID
• P0571
• F1995-0241
• Benzoic acid,3,4-trihydroxy-
• NSC27436
• PD124114
• AKOS004114674
• 2,3,4-Trihydroxybenzoic acid, 97%
• DTXSID20209851
• BRN 2210807
• NS00034523
• 4-10-00-01971 (Beilstein Handbook Reference)
• Oprea1_870375
• 2,4-Trihydroxybenzene carboxylic acid
• BRRSNXCXLSVPFC-UHFFFAOYSA-N
• Q27160621
• NSC-27436
• S12282
• 2,3,4-Trihydroxybenzenecarboxylic acid
• s6018
• UNII-AD1ID2JF5O
• 4-Pyrogallolcarboxylic Acid; NSC 27436; 2,3,4-Trihydroxybenzenecarboxylic Acid;
• 2,3,4-TRIHYDROXY-4'-ETHOXYBENZOPHENONE_met013
• DB-019661
• DTXCID70132342
• 210-205-9
• FP71206

• MDL： MFCD00002447
• Inchi： 1S/C7H6O5/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,8-10H,(H,11,12)
• InChI Key： BRRSNXCXLSVPFC-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1C(=O)O)O)O
• BRN： 2210807

Computed Properties

• Exact Mass: 170.02200
• Monoisotopic Mass: 170.021523
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98

Experimental Properties

• Color/Form: Not available
• Density: 1.4663 (rough estimate)
• Melting Point: ~205 °C (dec.) (lit.)
• Boiling Point: 437.5℃ at 760 mmHg
• Flash Point: 112 C
• Refractive Index: 1.6400 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 97.99000
• LogP: 0.50160
• Solubility: Not available

2,3,4-Trihydroxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DH8900000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters